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Yttrium Additions and Oxidation Weight Gain of
GH4169

The table below summarizes the key experimental data on how different yttrium additions affect the

oxidation resistance of GH4169 superalloy at 1000 °C.

Yttrium
Content
(wt.%)

Oxidation
Temperature (°C)

Key Findings on Oxidation
Weight Gain & Rate

Effect on Oxide Scale
Adhesion

0 (Y0 - Base
Alloy)

1000 Higher oxidation weight gain; faster

oxidation rate [1] [2].

Poor adhesion; significant

spalling of the oxide scale
[1] [2].

0.02 (Y2) 1000 Reduced oxidation weight gain and
slower rate compared to base alloy

[1] [2].

Improved adhesion and
spalling resistance [1] [2].

0.04 (Y4 -
Optimal)

1000 Lowest oxidation weight gain and

slowest oxidation rate among
tested alloys [1] [2].

Excellent adhesion with

minimal oxide scale
spalling [1] [2].
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Detailed Experimental Protocols

To ensure the reliability and reproducibility of the data, the experiments were conducted under carefully

controlled conditions. The following workflow outlines the key stages of the experimental process.
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The diagram above illustrates the comprehensive experimental workflow, which involves the following key

stages:

Alloy Preparation: GH4169 alloys with different yttrium contents (0, 0.02, and 0.04 wt.%) were
prepared using a triple melting process (Vacuum Induction Melting + Electroslag Remelting + Vacuum

Arc Remelting) to ensure chemical homogeneity. Yttrium was added as particles wrapped in nickel foil
[2].

Sample Preparation: The cast ingots were subjected to a solution and aging heat treatment.
Samples were then cut and polished to a specific size (11 × 10 × 3 mm³) using sandpaper up to 2000
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grit, followed by cleaning in acetone and ethanol [2].

Isothermal Oxidation Test: The polished samples were placed in alumina crucibles and oxidized in
an air atmosphere furnace at 1000 °C for a total of 200 hours. The samples were removed and

weighed after 10, 20, 50, 75, 100, 150, and 200 hours to track oxidation kinetics [2].
Data Recording & Analysis: The weight gain of the samples was measured after each interval using

a high-precision balance (accuracy of 0.01 mg) to construct oxidation kinetic curves [2].
Microstructural Characterization: The oxidized samples were analyzed using X-ray diffraction
(XRD) to identify oxide phases, scanning electron microscopy (SEM) to examine surface and
cross-sectional morphology, and an electron probe microanalyzer (EPMA) to determine the

distribution of elements across the oxide scale and substrate [2].

Mechanism of Yttrium's Protective Effect

Yttrium enhances high-temperature oxidation resistance through several key mechanisms, often referred to

as the Reactive Element Effect (REE). The following diagram illustrates how yttrium modifies the oxide

scale structure and behavior.
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Y Addition

Promotes Selective Cr Oxidation Inhibits Interfacial Void Formation Improves Oxide Scale Adhesion

Forms a continuous, dense Cr₂O₃ layer

 Y₂O₃ acts as
 nucleation site

Eliminates failure initiation points Minimizes spalling

Slows oxygen/alloy element diffusion

Reduces oxidation rate & weight gain

Enhances overall oxidation resistance
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The protective mechanisms of yttrium can be broken down as follows:

Promotion of Selective Oxidation: Yttrium, being more active than chromium, forms Y₂O₃ particles.

These particles act as heterogeneous nucleation sites for Cr₂O₃, promoting the formation of a
continuous, dense, and protective chromia layer in the subouter layer of the oxide scale. This dense

layer effectively inhibits the diffusion of oxygen and metal ions, leading to a slower oxidation rate
and lower weight gain [1] [2].

Improved Scale Adhesion: Yttrium inhibits the formation of voids at the critical interface between
the oxide scale and the alloy matrix. Voids typically form due to the outward diffusion of metal cations

and can lead to scale spallation. By preventing this, yttrium dramatically improves the adhesion of
the oxide scale, making it more resistant to chipping and spalling during thermal cycling, which is

critical for component longevity [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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